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Get Quote

IWP-2 functions by inactivating Porcn, a membrane-bound O-acyltransferase (MBOAT), thereby selectively

inhibiting the palmitoylation of Wnt proteins—a post-translational modification essential for their secretion

and activity [1] [2] [3]. It is also a known ATP-competitive inhibitor of Casein Kinase 1 delta (CK1δ) [1] [2].

The table below summarizes its primary biochemical targets and potencies:

Target IC₅₀ Value Experimental Context

Wnt pathway activity [1] [2] [3] 27 nM Cell-free assay

CK1δ (M82F mutant) [1] [2] 40 nM Cell-free assay

Porcn (Porcupine) [2] [3] 27 nM Prevents Wnt ligand palmitoylation

Cellular Efficacy and Antiproliferative Data

In cellular assays, IWP-2 inhibits Wnt-dependent signaling and demonstrates antiproliferative effects across

various cancer cell lines, typically in the low micromolar range [1] [2].

Cell Line Assay Type EC₅₀ / Value Incubation Time

MIA PaCa-2 (Pancreatic Cancer) [1] [2] Antiproliferative (MTT) 1.9 µM 48 hrs
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Cell Line Assay Type EC₅₀ / Value Incubation Time

SW-620 (Colon Cancer) [1] [2] Antiproliferative (MTT) 1.9 µM 48 hrs

PANC-1 (Pancreatic Cancer) [1] [2] Antiproliferative (MTT) 2.33 µM 48 hrs

CAPAN-1 (Pancreatic Cancer) [1] [2] Antiproliferative (MTT) 2.05 µM 48 hrs

HEK293 (Embryonic Kidney) [1] [2] Antiproliferative (MTT) 2.76 µM 48 hrs

HT-29 (Colon Cancer) [1] [2] Antiproliferative (MTT) 4.67 µM 48 hrs

Gastric Cancer MKN28 [3] [4] Proliferation/Migration 10-50 µM 4 days

Experimental Protocol Summary

Based on the literature, here are methodologies used to characterize IWP-2:

TCF/LEF Reporter Gene Assay (Luciferase Assay): Used to measure the inhibition of Wnt/β-
catenin signaling activity. One protocol treated HEK293T cells transfected with a Wnt3A-expressing

vector and a Super-top flash reporter for 22 hours [1].
Antiproliferative Assay (MTT): A standard method to determine the growth-inhibitory effects,

typically with a 48-hour incubation period across various cell lines [1] [2].
Functional Analysis in Gastric Cancer: In MKN28 gastric cancer cells, treatment with IWP-2 (at 30

µM for 4 days) significantly suppressed proliferation, migration, and invasion, while also elevating
caspase 3/7 activity and downregulating Wnt/β-catenin target genes [4].

Western Blot Analysis: Used to detect downstream effects on Wnt pathway components. For
example, in L-Wnt-STF cells, treatment with 5 µM IWP-2 for 24 hours led to the analysis of proteins

like β-catenin, Axin2, c-myc, Cyclin D1, and Survivin [1].

Mechanism of Action and Signaling Pathway

The following diagram illustrates the mechanism by which IWP-2 inhibits the Wnt signaling pathway,

providing a visual summary of the information detailed in the search results [1] [2] [4].
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IWP-2 inhibits Porcn to block Wnt secretion and downstream signaling. [1] [2] [4]

Research Applications and Key Insights

Cancer Research: IWP-2 has been shown to suppress proliferation, migration, and invasion in

cancer cell lines (e.g., gastric, pancreatic) and downregulate oncogenic Wnt/β-catenin target genes
like c-MYC and Cyclin D1 [1] [4].

Regenerative Medicine & Stem Cell Biology: It is a critical tool for promoting cardiomyocyte
differentiation from human pluripotent stem cells (hPSCs) and has been used in protocols to generate

heart organoids and chemically-induced pluripotent stem cells [1] [5].
In Vivo Considerations: While effective in cellular systems, IWP-2 showed poor efficacy in a

zebrafish fin regeneration model, potentially due to poor bioavailability or lack of conservation of its
target in zebrafish [3]. However, studies in C57BL/6 mice demonstrated that IWP-2-liposome
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formulations administered intraperitoneally could reduce bacterial uptake and modulate cytokine

secretion [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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